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Compound of Interest

Compound Name: 3-Ethyl-3-hydroxypentanenitrile

CAS No.: 17190-27-1

Cat. No.: B2518156

Get Quote

For: Researchers, scientists, and drug development professionals.

Introduction: Accelerating Cyanohydrin Synthesis
with Microwave Technology
3-Ethyl-3-hydroxypentanenitrile, a tertiary hydroxy nitrile, represents a valuable building

block in organic synthesis, particularly in the development of pharmaceutical intermediates and

fine chemicals. The combination of a hydroxyl group and a nitrile moiety on a sterically

hindered carbon center makes it a versatile precursor for a variety of functional group

transformations.

Traditionally, the synthesis of such cyanohydrins from ketones can be a slow process, often

requiring long reaction times and yielding moderate results.[1] Microwave-assisted organic

synthesis (MAOS) has emerged as a powerful technology to overcome these limitations.[2][3]

[4][5] By utilizing microwave irradiation, chemical reactions can be accelerated dramatically,

often leading to higher yields, cleaner reaction profiles, and a significant reduction in energy
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consumption.[2][3][6] This application note provides a detailed protocol for the rapid and

efficient synthesis of 3-Ethyl-3-hydroxypentanenitrile from 3-pentanone using microwave

irradiation, based on established cyanohydrin formation principles.[1]

The core of this protocol lies in the nucleophilic addition of a cyanide equivalent to the carbonyl

group of 3-pentanone. Microwave energy is employed to rapidly and uniformly heat the

reaction mixture, thereby overcoming the activation energy barrier more efficiently than

conventional heating methods.[2][3][6] This leads to a substantial rate enhancement, allowing

the synthesis to be completed in minutes rather than hours.

Reaction Scheme
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Reactants

Product

3-Pentanone
(Diethyl Ketone)

3-Ethyl-3-hydroxypentanenitrile

1. TMSCN
2. Aqueous Workup

Trimethylsilyl Cyanide
(TMSCN)

Catalyst
(e.g., ZnI₂)

Microwave
Irradiation
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1. Reagent Addition
(3-Pentanone, DCM, ZnI₂)

2. TMSCN Addition
(in fume hood)

3. Seal Vessel

4. Microwave Irradiation
(80 °C, 10 min)

5. Cooling

6. Quenching
(1M HCl)

7. Extraction
(DCM)

8. Washing
(NaHCO₃, Brine)

9. Drying
(MgSO₄)

10. Concentration

11. Purification
(Column Chromatography)

Pure Product

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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